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Compound of Interest

Compound Name: N-Formyl-L-leucine-d3

Cat. No.: B564958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of N-Formyl-L-
leucine-d3, a deuterated derivative of the N-formylated essential amino acid L-leucine. This

isotopically labeled compound is a valuable tool in various research applications, including

metabolic studies, drug metabolism and pharmacokinetics (DMPK), and as an internal standard

in mass spectrometry-based bioanalysis.

Synthesis of N-Formyl-L-leucine-d3
The synthesis of N-Formyl-L-leucine-d3 is achieved through the formylation of the

commercially available L-leucine-d3. A common and effective method for this transformation is

the use of a mixture of formic acid and acetic anhydride, which generates the reactive

formylating agent, acetic formic anhydride, in situ.

Reaction Scheme
The overall reaction is as follows:

Experimental Protocol
Materials:

L-leucine-d3
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Formic acid (≥95%)

Acetic anhydride (≥98%)

Deionized water

Ethanol

Ethyl acetate

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Filtration apparatus (Büchner funnel, filter paper)

Procedure:

In a clean, dry round-bottom flask, suspend L-leucine-d3 (1.0 eq) in formic acid

(approximately 3-5 mL per gram of L-leucine-d3).

Cool the mixture in an ice bath with continuous stirring.

Slowly add acetic anhydride (1.5 - 2.0 eq) dropwise to the cooled suspension. The addition

should be controlled to maintain a low temperature.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Continue stirring at room temperature for 12-24 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the excess formic acid and acetic anhydride are removed under reduced

pressure using a rotary evaporator.

The resulting residue is then subjected to a work-up procedure. This typically involves

partitioning the residue between ethyl acetate and water. The organic layer is washed

sequentially with water and brine, then dried over anhydrous sodium sulfate.

The solvent is removed in vacuo to yield the crude N-Formyl-L-leucine-d3.

Purification of N-Formyl-L-leucine-d3
The crude product is purified by recrystallization to obtain N-Formyl-L-leucine-d3 of high

purity. A mixture of ethanol and water is a commonly used solvent system for the

recrystallization of N-acyl amino acids.

Experimental Protocol
Materials:

Crude N-Formyl-L-leucine-d3

Ethanol

Deionized water

Heating mantle or hot plate

Erlenmeyer flask

Ice bath

Filtration apparatus

Procedure:

Transfer the crude N-Formyl-L-leucine-d3 to an Erlenmeyer flask.

Add a minimal amount of a pre-mixed ethanol/water solution (e.g., in a 2:3 or 1:1 volume

ratio) to the flask.[1]
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Gently heat the mixture with stirring until the solid completely dissolves. If necessary, add

more of the solvent mixture dropwise to achieve complete dissolution.

Once a clear solution is obtained, remove it from the heat and allow it to cool slowly to room

temperature.

Induce crystallization by scratching the inside of the flask with a glass rod or by adding a

seed crystal.

Once crystals begin to form, place the flask in an ice bath to maximize the yield of the

purified product.

Collect the crystalline product by vacuum filtration and wash the crystals with a small amount

of cold ethanol/water mixture.

Dry the purified N-Formyl-L-leucine-d3 in a desiccator under vacuum.

Quantitative Data
The following table summarizes the expected quantitative data for the synthesis and

purification of N-Formyl-L-leucine-d3.
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Parameter Expected Value

Synthesis

Starting Material L-leucine-d3

Molecular Weight ( g/mol ) 134.21

Product N-Formyl-L-leucine-d3

Molecular Weight ( g/mol ) 162.20

Theoretical Yield (%) ~100

Typical Crude Yield (%) 85 - 95

Purification

Method Recrystallization

Solvent System Ethanol/Water

Typical Purity after Recrystallization (%) >98

Characterization Data
The structure and purity of the synthesized N-Formyl-L-leucine-d3 can be confirmed by

various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Predicted ¹H and ¹³C NMR Spectral Data
The following tables provide the predicted ¹H and ¹³C NMR chemical shifts for N-Formyl-L-
leucine-d3. The predictions are based on the known spectral data of N-Formyl-L-leucine and

assume that the deuterium at the d3 position will lead to the disappearance of the

corresponding proton signal and a slight upfield shift in the adjacent carbon signal in the ¹³C

NMR spectrum.

Table 1: Predicted ¹H NMR Chemical Shifts (in ppm)
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Proton Assignment
Predicted Chemical Shift
(δ)

Multiplicity

H-α 4.4 - 4.6 dd

H-β 1.6 - 1.8 m

H-γ 1.4 - 1.6 m

δ-CH₃ (d3) Signal absent -

Formyl-H 8.1 - 8.3 s

Carboxyl-H 12.0 - 13.0 br s

Table 2: Predicted ¹³C NMR Chemical Shifts (in ppm)

Carbon Assignment Predicted Chemical Shift (δ)

C=O (Carboxyl) 175 - 177

C=O (Formyl) 162 - 164

C-α 50 - 52

C-β 40 - 42

C-γ 24 - 26

δ-CH₃ (d3)
21 - 23 (may be broadened or show a triplet in

2H-decoupled spectrum)

Predicted Mass Spectrometry Data
Mass spectrometry is used to confirm the molecular weight of the synthesized compound.

Table 3: Predicted Mass Spectrometry Data
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Parameter Value

Molecular Formula C₇H₁₀D₃NO₃

Molecular Weight 162.20

Ionization Mode Electrospray Ionization (ESI)

Expected [M+H]⁺ ion m/z 163.1

Expected [M-H]⁻ ion m/z 161.1

Experimental Workflow Diagram
The following diagram illustrates the overall workflow for the synthesis and purification of N-
Formyl-L-leucine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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